Cas no 1803808-17-4 (6-Fluoro-3-methyl-2-nitrobenzonitrile)

• Product Name: 6-Fluoro-3-methyl-2-nitrobenzonitrile
• CAS No: 1803808-17-4
• MF: C₈H₅FN₂O₂
• MW: 180.13590502739
• CID: 5004011
• Update Time: 2025-05-23

6-Fluoro-3-methyl-2-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-3-methyl-2-nitrobenzonitrile

• Inchi： 1S/C8H5FN2O2/c1-5-2-3-7(9)6(4-10)8(5)11(12)13/h2-3H,1H3
• InChI Key： FONJHXRPTVDELF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1C#N)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 255
• XLogP3: 1.9
• Topological Polar Surface Area: 69.6

Additional information on 6-Fluoro-3-methyl-2-nitrobenzonitrile

6-Fluoro-3-methyl-2-nitrobenzonitrile: A Comprehensive Overview

6-Fluoro-3-methyl-2-nitrobenzonitrile (CAS No. 1803808-17-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential in drug discovery, advanced materials, and chemical synthesis.

The molecular structure of 6-fluoro-3-methyl-2-nitrobenzonitrile consists of a benzene ring substituted with three distinct groups: a fluorine atom at the 6th position, a methyl group at the 3rd position, and a nitro group at the 2nd position. Additionally, the cyano group (-CN) is attached to the benzene ring, contributing to the compound's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of 6-fluoro-3-methyl-2-nitrobenzonitrile in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of the nitro group (-NO₂) and cyano group (-CN) imparts strong electron-withdrawing effects, which can influence the compound's pharmacokinetic properties and bioavailability. Researchers have explored its potential as a precursor for synthesizing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

In materials science, 6-fluoro-3-methyl-2-nitrobenzonitrile has been utilized as a building block for constructing advanced polymers and nanomaterials. Its ability to undergo various coupling reactions makes it an ideal candidate for designing functional materials with tailored properties such as high thermal stability and mechanical strength.

Moreover, the compound has been employed in organic synthesis as an intermediate for constructing complex molecules with intricate architectures. Its reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions has been extensively studied, providing valuable insights into its synthetic applications.

From an environmental perspective, 6-fluoro-3-methyl-2-nitrobenzonitrile has been investigated for its degradation pathways under different conditions. Understanding its environmental fate is crucial for assessing its potential impact on ecosystems and developing strategies for safe handling and disposal.

In conclusion, 6-fluoro-3-methyl-2-nitrobenzonitrile (CAS No. 1803808-17-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it a valuable tool in advancing scientific research and technological innovations.